N-(3-hydroxypropyl){4-[(4-oxo(3,5,6,7-tetrahydrocyclopenta[1,2-d]pyrimidino[4, 5-b]thiophen-2-ylthio))methyl]phenyl}carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(3-hydroxypropyl){4-[(4-oxo(3,5,6,7-tetrahydrocyclopenta[1,2-d]pyrimidino[4, 5-b]thiophen-2-ylthio))methyl]phenyl}carboxamide” is a chemical compound with a complex structure . It has been studied for its various properties and potential applications .
Molecular Structure Analysis
The molecular structure of this compound is complex, featuring a cyclopenta[1,2-d]pyrimidino[4,5-b]thiophen-2-ylthio group attached to a phenyl carboxamide moiety via a methylene bridge . The compound also contains a 3-hydroxypropyl group attached to the nitrogen atom of the carboxamide group .Scientific Research Applications
Potential Anticancer Agents
Research on analogues and derivatives of complex molecules similar to the compound has shown promise in the discovery of new anticancer drugs. For instance, studies on novel thienopyrazole derivatives and their spectral characterization have led to the synthesis of compounds with potential therapeutic applications, indicating the role of structural modifications in enhancing biological activity (Ahmed, F. Ahmed, A. El-Dean, R. Zaki, & S. M. Radwan, 2018) Ahmed et al., 2018.
Antimicrobial Activities
Compounds with structures bearing resemblance to the query compound have been evaluated for their antimicrobial activities. A study on β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes demonstrated significant activities against bacterial and fungal strains, underscoring the potential of such molecules in developing new antimicrobial agents (M. Babu, K. Pitchumani, & P. Ramesh, 2012) Babu et al., 2012.
Antipsychotic Agents
Investigations into heterocyclic analogues of known antipsychotic agents have led to the identification of new potential treatments. These studies highlight the importance of heterocyclic carboxamides in designing compounds with antipsychotic properties, showcasing the versatility of complex molecules in addressing neurological disorders (M. H. Norman, F. Navas, J. Thompson, & G. Rigdon, 1996) Norman et al., 1996.
Synthesis and Biological Evaluation
The synthesis and in vitro biological evaluation of novel derivatives, such as quinoline incorporated 1,3-thiazinan-4-one derivatives, provide insights into the methodology for researching complex compounds. These studies not only elucidate synthetic pathways but also assess antibacterial, antitubercular, and antimalarial activities, indicating the broad spectrum of research applications (S. Umamatheswari & C. Sankar, 2017) Umamatheswari & Sankar, 2017.
properties
IUPAC Name |
N-(3-hydroxypropyl)-4-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3S2/c24-10-2-9-21-17(25)13-7-5-12(6-8-13)11-27-20-22-18(26)16-14-3-1-4-15(14)28-19(16)23-20/h5-8,24H,1-4,9-11H2,(H,21,25)(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJKIJBUJTUDHFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC3=C2C(=O)NC(=N3)SCC4=CC=C(C=C4)C(=O)NCCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-hydroxypropyl){4-[(4-oxo(3,5,6,7-tetrahydrocyclopenta[1,2-d]pyrimidino[4, 5-b]thiophen-2-ylthio))methyl]phenyl}carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.